Cas no 1258624-32-6 (6'-Chloro-[3,3'-bipyridin]-4-amine)

• Product Name: 6'-Chloro-[3,3'-bipyridin]-4-amine
• CAS No: 1258624-32-6
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 1031346
• PubChem ID: 71303940
• Update Time: 2025-11-02

6'-Chloro-[3,3'-bipyridin]-4-amine Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-[3,3'-bipyridin]-4-amine
• 3-(6-chloropyridin-3-yl)pyridin-4-amine
• DTXSID50745151
• 6'-chloro-3,3'-bipyridin-4-amine
• 6/'-chloro-3,3/'-bipyridin-4-aMine
• 1258624-32-6
• J-517961
• 6'-Chloro[3,3'-bipyridin]-4-amine

• Inchi： 1S/C10H8ClN3/c11-10-2-1-7(5-14-10)8-6-13-4-3-9(8)12/h1-6H,(H2,12,13)
• InChI Key： JCXARWNGQVTMJG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 6'-Chloro-[3,3'-bipyridin]-4-amine

Comprehensive Overview of 6'-Chloro-[3,3'-bipyridin]-4-amine (CAS No. 1258624-32-6)

6'-Chloro-[3,3'-bipyridin]-4-amine (CAS No. 1258624-32-6) is a specialized bipyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-substituted bipyridine structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 6'-Chloro-[3,3'-bipyridin]-4-amine features a chlorine atom at the 6' position and an amine group at the 4 position, making it a versatile building block for further chemical modifications. Its bipyridine core is known for its ability to form stable complexes with metals, which is why it is often explored in catalysis and coordination chemistry. The compound's CAS No. 1258624-32-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most prominent applications of 6'-Chloro-[3,3'-bipyridin]-4-amine is in the development of pharmaceutical intermediates. Its structural motifs are commonly found in molecules designed for kinase inhibition, a hot topic in cancer research. With the rise of personalized medicine and targeted therapies, the demand for such intermediates has surged. Additionally, its potential use in agrochemical formulations has been explored, particularly in the design of novel pesticides and herbicides with improved efficacy and environmental safety.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 6'-Chloro-[3,3'-bipyridin]-4-amine. Machine learning models often rely on such structurally diverse intermediates to predict new bioactive compounds. This aligns with the growing trend of integrating computational chemistry with traditional synthetic approaches, a topic frequently searched by researchers and students alike.

From a synthetic chemistry perspective, the preparation of 6'-Chloro-[3,3'-bipyridin]-4-amine involves multi-step reactions, often starting from readily available pyridine derivatives. Optimizing its synthesis has been a focus for many chemists, as it can significantly reduce production costs and improve yields. The compound's solubility and stability under various conditions are also critical parameters studied in process chemistry, making it a subject of interest in industrial-scale applications.

Environmental and regulatory considerations are increasingly shaping the use of chemical intermediates like 6'-Chloro-[3,3'-bipyridin]-4-amine. With stricter regulations on chemical waste and sustainable practices, researchers are exploring greener synthetic routes. This aligns with the broader industry shift toward green chemistry, a topic that resonates with both academia and industry stakeholders.

In summary, 6'-Chloro-[3,3'-bipyridin]-4-amine (CAS No. 1258624-32-6) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features. As research continues to evolve, this compound is likely to remain a key player in the development of next-generation bioactive molecules and sustainable chemical processes.